Cas no 898783-62-5 (3-Chloro-2'-(trifluoromethyl)propiophenone)

• Product Name: 3-Chloro-2'-(trifluoromethyl)propiophenone
• CAS No: 898783-62-5
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• CID: 4791588
• Update Time: 2025-05-22

3-Chloro-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H8ClF3O/c11-6-5-9(15)7-3-1-2-4-8(7)10(12,13)14/h1-4H,5-6H2
• InChI Key： KRIABEHUUVEEGL-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=CC=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 3-Chloro-2'-(trifluoromethyl)propiophenone

Comprehensive Overview of 3-Chloro-2'-(trifluoromethyl)propiophenone (CAS No. 898783-62-5)

3-Chloro-2'-(trifluoromethyl)propiophenone (CAS No. 898783-62-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and trifluoromethyl functional groups, has garnered significant attention due to its potential applications in drug discovery and material science. The presence of these functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their stability and bioactivity. Researchers are particularly interested in 3-Chloro-2'-(trifluoromethyl)propiophenone for its role in developing novel therapeutic agents. Its CAS number 898783-62-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. The compound's molecular structure allows for versatile modifications, enabling the creation of derivatives with tailored properties.

The synthesis of 3-Chloro-2'-(trifluoromethyl)propiophenone involves advanced organic chemistry techniques, including Friedel-Crafts acylation and halogenation. These methods ensure high purity and yield, meeting the stringent requirements of industrial and academic laboratories. The compound's chloro group acts as a leaving group in nucleophilic substitution reactions, while the trifluoromethyl group contributes to electron-withdrawing effects, influencing the compound's overall reactivity.

From an environmental perspective, the use of fluorinated compounds like 3-Chloro-2'-(trifluoromethyl)propiophenone has sparked discussions on sustainability. Innovations in green chemistry aim to reduce the ecological footprint of such syntheses. Researchers are exploring catalytic processes and renewable solvents to minimize waste and energy consumption. This aligns with global trends toward eco-friendly chemical production.

In the pharmaceutical sector, 3-Chloro-2'-(trifluoromethyl)propiophenone is investigated for its potential in designing enzyme inhibitors and receptor modulators. Its structural motifs are common in drugs targeting metabolic disorders and inflammatory conditions. The compound's CAS No. 898783-62-5 is often referenced in patents and research papers, highlighting its commercial and scientific value.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize 3-Chloro-2'-(trifluoromethyl)propiophenone. These methods ensure accurate identification and quantification, critical for quality control in manufacturing. The compound's stability under various conditions is also a key focus, as it determines its shelf life and handling requirements.

Market trends indicate growing interest in custom synthesis services for compounds like 3-Chloro-2'-(trifluoromethyl)propiophenone. Companies specializing in fine chemicals offer tailored solutions to meet diverse research needs. This demand is fueled by the expanding fields of personalized medicine and precision agriculture, where unique chemical building blocks are essential.

In conclusion, 3-Chloro-2'-(trifluoromethyl)propiophenone (CAS No. 898783-62-5) represents a pivotal compound in modern chemistry. Its multifaceted applications, coupled with ongoing advancements in synthesis and sustainability, position it as a cornerstone in scientific innovation. As research continues, this compound is expected to play an even greater role in addressing global challenges in health and technology.